Cas no 2171230-88-7 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid)
(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid
- EN300-1513619
- 2171230-88-7
- (2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid
-
- Inchi: 1S/C24H28N2O5/c1-15(2)13-21(23(28)29)26-22(27)11-12-25-24(30)31-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,11-14H2,1-2H3,(H,25,30)(H,26,27)(H,28,29)/t21-/m1/s1
- InChI Key: LCPNEWLOVJOKPN-OAQYLSRUSA-N
- SMILES: O(C(NCCC(N[C@@H](C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 424.19982200g/mol
- Monoisotopic Mass: 424.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
- Complexity: 616
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 105Ų
(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1513619-1.0g |
(2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid |
2171230-88-7 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1513619-50mg |
(2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid |
2171230-88-7 | 50mg |
$528.0 | 2023-09-27 | ||
| Enamine | EN300-1513619-100mg |
(2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid |
2171230-88-7 | 100mg |
$553.0 | 2023-09-27 | ||
| Enamine | EN300-1513619-250mg |
(2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid |
2171230-88-7 | 250mg |
$579.0 | 2023-09-27 | ||
| Enamine | EN300-1513619-500mg |
(2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid |
2171230-88-7 | 500mg |
$603.0 | 2023-09-27 | ||
| Enamine | EN300-1513619-1000mg |
(2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid |
2171230-88-7 | 1000mg |
$628.0 | 2023-09-27 | ||
| Enamine | EN300-1513619-2500mg |
(2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid |
2171230-88-7 | 2500mg |
$1230.0 | 2023-09-27 | ||
| Enamine | EN300-1513619-5000mg |
(2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid |
2171230-88-7 | 5000mg |
$1821.0 | 2023-09-27 | ||
| Enamine | EN300-1513619-10000mg |
(2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid |
2171230-88-7 | 10000mg |
$2701.0 | 2023-09-27 |
(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid
Compound CAS No. 2171230-88-7: (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic Acid
The compound with CAS No. 2171230-88-7, named (2R)-2-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a propanamido chain, and a methyl-substituted pentanoic acid moiety. The Fmoc group is a well-known protecting group in peptide synthesis, making this compound particularly interesting for applications in drug discovery and biotechnology.
Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The Fmoc group plays a crucial role in controlling the reactivity of amino groups during peptide synthesis, ensuring precise assembly of complex molecules. This property makes the compound a valuable tool in the synthesis of bioactive peptides and proteins. Moreover, the presence of the 4-methylpentanoic acid moiety introduces additional functional diversity, potentially enhancing the compound's ability to interact with biological targets.
The stereochemistry at the second carbon atom (denoted by the R configuration) is another critical feature of this compound. Stereoisomers often exhibit vastly different biological activities, and the R configuration may confer specific pharmacokinetic or pharmacodynamic properties that are advantageous in drug design. Recent research has emphasized the importance of stereocontrol in medicinal chemistry, underscoring the potential of this compound as a building block for enantiomerically pure drugs.
In terms of synthesis, this compound can be prepared through a combination of peptide coupling reactions and stereoselective synthesis techniques. The use of Fmoc as a protecting group ensures compatibility with standard solid-phase peptide synthesis protocols, making it accessible to researchers in academic and industrial settings. Furthermore, advancements in asymmetric catalysis have enabled efficient preparation of the R configuration at the second carbon atom, enhancing the scalability of this compound's production.
Applications of this compound extend beyond traditional peptide synthesis. Its unique structure makes it a promising candidate for exploring new chemical space in drug discovery campaigns. For instance, the Fmoc group can be readily removed under mild acidic conditions, allowing for controlled deprotection and subsequent functionalization. This versatility opens up opportunities for modifying the compound to target specific biological pathways or disease states.
From an analytical perspective, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the identity and purity of this compound. These methods provide detailed insights into its molecular structure and stereochemistry, ensuring its reliability as a reagent in research settings.
In conclusion, CAS No. 2171230-88-7 represents a sophisticated organic molecule with multifaceted applications in chemistry and pharmacology. Its unique combination of functional groups and stereochemistry positions it as a valuable tool for advancing drug discovery and peptide synthesis technologies.
2171230-88-7 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)